Cas no 116632-63-4 (2,3-dimethyl-8-Quinolinamine)

• Product Name: 2,3-dimethyl-8-Quinolinamine
• CAS No: 116632-63-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1100267
• PubChem ID: 17769514
• Update Time: 2025-04-20

2,3-dimethyl-8-Quinolinamine Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-8-Quinolinamine
• DTXSID601309035
• 116632-63-4
• SCHEMBL10701142

• Inchi： 1S/C11H12N2/c1-7-6-9-4-3-5-10(12)11(9)13-8(7)2/h3-6H,12H2,1-2H3
• InChI Key： MJCDLTBUDJCLSU-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C=C2C=CC=C(C=12)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų